Cas no 56183-00-7 (5-methoxybenzo[pqr]tetraphene)

• Product Name: 5-methoxybenzo[pqr]tetraphene
• CAS No: 56183-00-7
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 1601905
• PubChem ID: 92050
• Update Time: 2025-04-21

5-methoxybenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

• 5-methoxybenzo[pqr]tetraphene
• O-(1-aminoethenyl)hydroxylamine,hydrochloride
• 5-Methoxybenzo(a)pyrene
• 56183-00-7
• DTXSID30971572
• Benzo(a)pyrene, 5-methoxy-

• Inchi： 1S/C21H14O/c1-22-19-12-15-7-4-6-13-9-10-17-16-8-3-2-5-14(16)11-18(19)21(17)20(13)15/h2-12H,1H3
• InChI Key： OXJRZQSGIXGFRZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=CC=CC3=CC=C4C5C=CC=CC=5C=C1C4=C23

Computed Properties

• Exact Mass: 282.10452
• Monoisotopic Mass: 282.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23